2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C24H16BrF3N2O2
• Molecular Weight: 501.3 g/mol
• IUPAC Name: 2-(3-bromo-4-prop-2-ynoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C24H16BrF3N2O2/c1-2-12-32-21-11-10-15(13-19(21)25)22-29-20-9-4-3-8-18(20)23(31)30(22)17-7-5-6-16(14-17)24(26,27)28/h1,3-11,13-14,22,29H,12H2
• InChI Key: IQFQHLSPJFKNKN-UHFFFAOYSA-N
• SMILES: C#CCOC1=C(C=C(C=C1)C2NC3=CC=CC=C3C(=O)N2C4=CC=CC(=C4)C(F)(F)F)Br

Description

2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the family of quinazolinone derivatives and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone involves the inhibition of specific enzymes and proteins that are involved in the progression of various diseases. This compound has been shown to inhibit the activity of various protein kinases, which play a crucial role in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which leads to the death of these cells. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone in lab experiments include its potent activity against various diseases, its ability to induce apoptosis in cancer cells, and its antioxidant properties. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone. One direction includes further studies on its potential applications in the treatment of various diseases. Another direction includes the development of more potent derivatives of this compound that can be used for the treatment of diseases. Additionally, future research can focus on the optimization of the synthesis method for this compound to make it more efficient and cost-effective.
Conclusion:
In conclusion, 2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone is a promising compound that has shown potential in the treatment of various diseases. Its mechanism of action involves the inhibition of specific enzymes and proteins, which can lead to the death of cancer cells. Further research is needed to fully understand its potential applications and to optimize its synthesis method.

Synthesis Methods

The synthesis of 2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone involves the reaction of 3-bromo-4-(2-propynyloxy)aniline and 3-(trifluoromethyl)benzaldehyde in the presence of a base and a solvent. This reaction leads to the formation of the desired product, which is then purified using column chromatography.

Scientific Research Applications

2-[3-bromo-4-(2-propynyloxy)phenyl]-3-[3-(trifluoromethyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.